(S)-3-Hydroxy-9-methyldecanoyl-CoA

• Molecular Formula: C32H56N7O17P3S
• Molecular Weight: 935.8 g/mol
• InChI: InChI=1S/C32H56N7O17P3S/c1-20(2)10-8-6-5-7-9-11-23(41)60-15-14-34-22(40)12-13-35-30(44)27(43)32(3,4)17-53-59(50,51)56-58(48,49)52-16-21-26(55-57(45,46)47)25(42)31(54-21)39-19-38-24-28(33)36-18-37-29(24)39/h18-21,25-27,31,42-43H,5-17H2,1-4H3,(H,34,40)(H,35,44)(H,48,49)(H,50,51)(H2,33,36,37)(H2,45,46,47)
• InChIKey: RCXPSWVRHIYDCZ-UHFFFAOYSA-N

Product Specifications: (S)-3-Hydroxy-9-methyldecanoyl-CoA

(S)-3-Hydroxy-9-methyldecanoyl-CoA is a medium-chain, methyl-branched 3-hydroxy fatty acyl-CoA derivative. It is listed as a research-grade biochemical reagent by vendors. Its molecular formula is C32H56N7O18P3S with a molecular weight of 951.81 g/mol. The compound is available for purchase as a custom-synthesis or inquiry-only item from suppliers.

Stereochemical control Enantiomer-specific (S)-acyl-CoA probe

Research use Branched-chain fatty acid oxidation studies

Analytical standard LC-MS reference with distinct mass signature

Substitution Risk: Enantiomer Specificity

Generic substitution with a non-methylated or non-hydroxylated acyl-CoA, such as decanoyl-CoA, would fail to replicate the specific biological interactions of (S)-3-Hydroxy-9-methyldecanoyl-CoA. The 3-(S)-hydroxyl group and the terminal 9-methyl branch are critical structural features, but specific quantitative activity data for this molecule against its closest analogs is absent from all located primary research articles, patents, and authoritative databases. Until such data is generated, its selection is based on structural identity verification, not interchangeable biochemical potency.

Decanoyl-CoA Lacks 3-(S)-OH and 9-methyl; may not replicate specific interactions.

2-Methyl isomer Different substitution pattern; assay response may not transfer.

• [1] This statement is a logical inference based on the complete absence of quantitative comparative data following an exhaustive search of primary literature, patents, and databases for '3-hydroxy-9-methyldecanoyl-CoA'. View Source

Comparative Evidence for (S)-3-Hydroxy-9-methyldecanoyl-CoA

AMACR Inhibition (IC50) Evidence Gap

A comprehensive search for quantitative AMACR inhibition data for (S)-3-Hydroxy-9-methyldecanoyl-CoA was performed. While a published structure-activity relationship study exists for AMACR inhibitors, it evaluates 2-methyldecanoyl-CoA isomers (ca. 3-fold more potent than decanoyl-CoA) , not the 3-hydroxy-9-methyl isomer. The specific IC50 value for (S)-3-Hydroxy-9-methyldecanoyl-CoA against AMACR has not been reported in any identified source.

AMACR IC50 Evidence Gap

Data to verify

No IC50 data found.

Potency not established; de novo assay required.

2-Methyldecanoyl-CoA comparator not applicable.

Evidence Dimension	AMACR inhibitory activity
Target Compound Data	No data found
Comparator Or Baseline	2-Methyldecanoyl-CoAs are ca. 3-fold more potent than decanoyl-CoA (IC50 not specified for this comparator set).
Quantified Difference	Not calculable
Conditions	Colorimetric assay for recombinant human AMACR 1A .

Why This Matters

This evidence gap confirms that procurement for AMACR studies cannot be guided by pre-existing potency data; the compound's utility must be established de novo.

• [1] Structure-activity relationships of rationally designed AMACR 1A inhibitors. Bioorganic & Medicinal Chemistry. 2018. View Source

AMACR Co-crystal Structure Comparison

The crystal structure of M. tuberculosis α-Methylacyl-CoA racemase (MCR) has been determined in complex with the closely related analog (S)-2-methyldecanoyl-CoA (PDB: 9I2Z) . The target compound differs by lacking the 2-methyl branch and instead possessing a 3-(S)-hydroxyl group. No analogous crystal structure exists for (S)-3-Hydroxy-9-methyldecanoyl-CoA. This absence of direct structural data precludes a quantitative comparison of binding interactions or conformational changes.

AMACR Co-crystal Context

Data to verify

No target structure vs. (S)-2-methyl analog PDB 9I2Z at 2.11 Å.

Binding mode not substantiated.

X-ray analysis prerequisite.

Evidence Dimension	Nature of interaction with AMACR
Target Compound Data	No co-crystal structure available
Comparator Or Baseline	MCR in complex with (S)-2-methyldecanoyl-CoA solved at 2.11 Å resolution (PDB ID: 9I2Z).
Quantified Difference	Not calculable
Conditions	X-ray diffraction analysis of recombinant M. tuberculosis MCR .

Why This Matters

Without a comparable structure, claims about binding mode or affinity cannot be substantiated, making X-ray crystallographic analysis a prerequisite for any project purchasing this compound.

• [1] Mojanaga, O.O., Woodman, T.J., Lloyd, M.D., Acharya, K.R. Molecular basis of acyl-CoA ester recognition by alpha-methylacyl-CoA racemase from Mycobacterium tuberculosis. J. Biol. Chem., 110302, 2025. View Source

Stability Comparison: 3-Hydroxydecanoyl-CoA

A review of vendor technical datasheets indicates that (S)-3-Hydroxy-9-methyldecanoyl-CoA is provided as a powder with a recommended storage temperature of -20°C for 3 years, and -80°C in solvent for 1 year . This matches the standard storage protocol provided by the same vendor for the analog (S)-3-hydroxydecanoyl-CoA . No independent stability studies, such as forced degradation analyses, exist to quantify any enhanced or reduced stability conferred by the 9-methyl branch.

Storage Stability Context

Supplier data

-20°C powder, 3 yr; -80°C solvent, 1 yr.

No shelf-life advantage vs. 3-hydroxydecanoyl-CoA.

No forced degradation studies.

Evidence Dimension	Recommended storage stability
Target Compound Data	-20°C for 3 years (powder); -80°C for 1 year (solvent) .
Comparator Or Baseline	(S)-3-Hydroxydecanoyl-CoA: -20°C for 3 years (powder) .
Quantified Difference	0 days (no demonstrated difference)
Conditions	As per vendor Certificate of Analysis.

Why This Matters

The lack of quantitative stability differentiation means procurement decisions cannot be justified by shelf-life advantages, and must rely solely on the unique structural features for biological experiments.

• [1] PubChem. 3-hydroxydecanoyl-CoA(4-) compound summary. View Source

Validated Applications for (S)-3-Hydroxy-9-methyldecanoyl-CoA

Branched-Chain FAO Reference Standard

The compound can be used as an authentic standard in liquid chromatography-mass spectrometry (LC-MS) to identify and quantify 3-hydroxy-9-methyldecanoyl-CoA in biological matrices. Its high molecular weight (951.81 Da) and distinctive formula (C32H56N7O18P3S) provide specific mass transitions that are absent in straight-chain analogs. This application leverages the compound's structural uniqueness, not its potency.

Stereospecificity Probe for Enzyme Discovery

A research group can use this specific (S)-enantiomer as a bait substrate to determine the stereospecificity of uncharacterized 3-hydroxyacyl-CoA dehydrogenases, dehydratases, or racemases. By comparing its turnover to that of (R)-3-hydroxy-9-methyldecanoyl-CoA or racemic mixtures, researchers can quantify the enantiomeric preference of novel enzymes. This scenario is valid as it generates the comparative data currently missing from the literature.

In Vitro Biosynthetic Pathway Substrate

This compound is the predicted substrate for enzymes in the late stages of odd-chain iso-branched fatty acid biosynthesis, as hinted by its role as a (3R)-3-hydroxy-9-methyldecanoyl-[acp] intermediate in MetaCyc pathways . Its use in in vitro reconstitution assays with purified ACP-CoA transacylases would directly test this hypothesis, a necessary experiment for which no substitute compound exists.

Application

Selection Property

Validation Focus

LC-MS FAO Standard

Distinct mass transitions

Specificity vs. straight-chain analogs

Enzyme Stereospecificity Probe

Enantiomerically pure (S)-form

Enantiomeric preference analysis

In Vitro Pathway Substrate

Predicted intermediate in iso-FAO

Reconstitution assay compatibility

• [1] MetaCyc. a (3R)-3-hydroxy-9-methyldecanoyl-[acp] pathway entry. View Source